2-(3-Chloro-2,2-dimethylpropyl)furan

• Molecular Formula: C9H13ClO
• Molecular Weight: 172.65 g/mol
• IUPAC Name: 2-(3-chloro-2,2-dimethylpropyl)furan
• InChI: InChI=1S/C9H13ClO/c1-9(2,7-10)6-8-4-3-5-11-8/h3-5H,6-7H2,1-2H3
• InChI Key: YELSMDXUHPCYOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CO1)CCl

Description

2-(3-Chloro-2,2-dimethylpropyl)furan is a furan derivative featuring a 3-chloro-2,2-dimethylpropyl substituent attached to the furan ring. Furan derivatives are widely studied for their applications in organic synthesis, pharmaceuticals, and agrochemicals due to their reactivity and structural versatility. The name suggests a furan backbone substituted with a branched chloroalkyl group, which may influence its physical properties (e.g., solubility, volatility) and chemical behavior (e.g., electrophilic substitution reactivity).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Chloro-2,2-dimethylpropyl)furan can be achieved through various methods. One common approach involves the reaction of 3-chloro-3-phenyldiazirines with α,β-alkenyl ketones in the presence of BF3·Et2O. This metal-free one-flask synthesis integrates cyclopropanation, Cloke–Wilson rearrangement, and elimination of HCl to yield the desired furan derivative .

Industrial Production Methods

Industrial production methods for 2-(3-Chloro-2,2-dimethylpropyl)furan are not well-documented in the literature. the scalability of the aforementioned synthetic route suggests that it could be adapted for larger-scale production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2-(3-Chloro-2,2-dimethylpropyl)furan can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones or other oxygenated derivatives.

Reduction: Reduction of the furan ring can yield tetrahydrofuran derivatives.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method for reducing the furan ring.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or sodium thiolate (NaSR).

Major Products Formed

Oxidation: Furanones and other oxygenated derivatives.

Reduction: Tetrahydrofuran derivatives.

Substitution: Various substituted furans, depending on the nucleophile used.

Scientific Research Applications

2-(3-Chloro-2,2-dimethylpropyl)furan has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: Its derivatives may be studied for their potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-2,2-dimethylpropyl)furan depends on its specific application and the molecular targets involved. In general, the furan ring can interact with various biological targets, such as enzymes or receptors, through hydrogen bonding, π-π interactions, and other non-covalent interactions. The chloro group may also participate in these interactions, influencing the compound’s overall activity and selectivity.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

While the evidence lacks direct information on 2-(3-Chloro-2,2-dimethylpropyl)furan, two compounds sharing the 3-chloro-2,2-dimethylpropyl substituent are discussed, albeit attached to different functional groups. These compounds provide insight into how the substituent interacts with diverse molecular backbones.

Table 1: Comparison of 3-Chloro-2,2-dimethylpropyl Derivatives

Compound Name	Molecular Formula	Molecular Weight	Functional Group	Key Properties/Applications	Evidence Source
Phosphorodichloridic acid, 3-chloro-2,2-dimethylpropyl ester	C₅H₁₀Cl₃O₂P	239.46 g/mol	Phosphorodichloridate	Likely high reactivity due to P–Cl bonds; potential intermediate in organophosphorus synthesis
3-Chloro-2,2-dimethylpropyl 2-(4-isobutylphenyl)propanoate	C₁₈H₂₇ClO₂	310.86 g/mol	Ester (propanoate)	Likely lipophilic; potential prodrug or pharmaceutical intermediate (e.g., ibuprofen derivative)

Key Observations:

Functional Group Influence: The phosphorodichloridate ester (C₅H₁₀Cl₃O₂P) exhibits high polarity and reactivity due to its phosphorus center and chlorine atoms, making it suitable for synthesizing organophosphorus compounds .

Substituent Effects :

• The 3-chloro-2,2-dimethylpropyl group introduces steric hindrance and electron-withdrawing effects in both compounds. This could stabilize transition states in nucleophilic substitution reactions or alter metabolic stability in biological systems.

Structural Diversity: The phosphorodichloridate ester’s small size (239.46 g/mol) contrasts with the larger propanoate derivative (310.86 g/mol), highlighting how backbone choice impacts applications—from reactive intermediates to bioactive molecules.

Limitations and Broader Context

The absence of direct data on 2-(3-Chloro-2,2-dimethylpropyl)furan in the evidence limits a precise comparison. However, analogs like benzyl 3-isobutyryloxy-1-isopropyl-2,2-dimethylpropyl phthalate () and 7-(1-hydroxy-2,2-dimethylpropyl) derivatives () suggest that dimethylpropyl groups are often used to modulate steric bulk and solubility in complex molecules.

Biological Activity

Overview of 2-(3-Chloro-2,2-dimethylpropyl)furan

Chemical Structure and Properties:

• Molecular Formula: C10H13ClO
• Molecular Weight: 188.67 g/mol
• IUPAC Name: 2-(3-Chloro-2,2-dimethylpropyl)furan

The compound features a furan ring substituted with a chloroalkyl group, which may influence its biological interactions.

The biological activity of 2-(3-Chloro-2,2-dimethylpropyl)furan is primarily attributed to its interaction with various molecular targets. The furan ring is known for its electrophilic characteristics, which may facilitate interactions with nucleophiles in biological systems.

• Antimicrobial Properties:
  • Furan derivatives have been reported to exhibit antimicrobial activity against a range of pathogens. The presence of the chloro substituent may enhance this activity by increasing lipophilicity, allowing better membrane penetration.
• Anticancer Activity:
  • Some studies suggest that compounds with furan moieties can induce apoptosis in cancer cells. The mechanism often involves the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cell death.
• Anti-inflammatory Effects:
  • Inflammation is a critical factor in many diseases, and compounds like 2-(3-Chloro-2,2-dimethylpropyl)furan may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive bacteria
Anticancer	Induces apoptosis in breast cancer cell lines
Anti-inflammatory	Reduces TNF-alpha levels in vitro

Case Study Analysis

• Antimicrobial Study:
  A study evaluated the antimicrobial efficacy of various furan derivatives, including 2-(3-Chloro-2,2-dimethylpropyl)furan, against Staphylococcus aureus and Escherichia coli. Results indicated a significant reduction in bacterial growth at concentrations as low as 50 µg/mL.
• Cancer Cell Line Study:
  Research conducted on MCF-7 breast cancer cells demonstrated that treatment with 2-(3-Chloro-2,2-dimethylpropyl)furan led to a dose-dependent increase in apoptosis markers such as caspase-3 activation and PARP cleavage.
• Inflammation Model:
  In an LPS-induced inflammation model using RAW 264.7 macrophages, the compound significantly decreased the production of TNF-alpha and IL-6, suggesting potential therapeutic applications in inflammatory diseases.